Cas no 134722-07-9 (2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride
• CAS No: 134722-07-9
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD06410547
• CID: 1039744
• PubChem ID: 24730255
• Update Time: 2025-05-19

2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride
• amino(3-chloro-4-methoxyphenyl)acetic acid hydrochloride
• Amino-(4-methoxy-phenyl)-acetic acid HCl
• amino-(4-methoxy-phenyl)-acetic acid,hydrochloride
• Amino-(4-methoxy-phenyl)-essigsaeure,Hydrochlorid
• Amino-(4-Methoxy-phenyl)-acetic acid Hydrochloride
• BCP23688
• 2-amino-2-(4-methoxyphenyl)acetic acid;hydrochloride
• EN300-227201
• 134722-07-9
• MFCD06410547
• AS-49452
• 2-Amino-2-(4-methoxyphenyl)acetic acid HCl
• 2-Amino-2-(4-methoxyphenyl)aceticacidhydrochloride
• I10564
• PB40352
• AMINO(4-METHOXYPHENYL)ACETIC ACID HYDROCHLORIDE
• AKOS016006999
• CS-0052063
• Amino(4-methoxyphenyl)acetic acid--hydrogen chloride (1/1)
• DTXSID30647083
• DB-338074
• 2-AMINO-2-(4-METHOXYPHENYL)ACETICACID HYDROCHLORIDE

• MDL： MFCD06410547
• Inchi： 1S/C9H11NO3.ClH/c1-13-7-4-2-6(3-5-7)8(10)9(11)12;/h2-5,8H,10H2,1H3,(H,11,12);1H
• InChI Key： WDELKJOVNVBXIM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 217.05100
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.28190

Additional information on 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride

Comprehensive Guide to 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride (CAS No. 134722-07-9): Properties, Applications, and Market Insights

2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride (CAS No. 134722-07-9) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This white to off-white crystalline powder is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. The compound features a methoxyphenyl group attached to an aminoacetic acid backbone, which contributes to its unique chemical properties and reactivity.

The molecular structure of 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride makes it particularly valuable in medicinal chemistry. Researchers frequently utilize this compound in the development of novel drug candidates, especially those targeting neurological and metabolic disorders. Its hydrochloride salt form enhances solubility, making it more suitable for various experimental conditions. Recent studies have explored its potential as a building block for peptide mimetics and enzyme inhibitors, aligning with current trends in personalized medicine and targeted drug delivery systems.

In the context of growing interest in green chemistry, the synthesis and handling of 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride have evolved to meet environmental standards. Manufacturers now focus on optimizing production processes to minimize waste and energy consumption, addressing the pharmaceutical industry's sustainability challenges. This approach resonates with the increasing demand for eco-friendly chemical synthesis methods, a hot topic in both academic and industrial circles.

The analytical characterization of CAS 134722-07-9 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure high purity standards required for pharmaceutical applications, where even minor impurities can significantly impact research outcomes. Quality control protocols for this compound have become more stringent in response to the growing emphasis on research reproducibility, a critical concern in modern scientific communities.

Market analysis indicates steady growth in demand for 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride, driven by expanding drug discovery programs worldwide. The compound's versatility as a chiral building block has made it particularly valuable in asymmetric synthesis, supporting the development of single-enantiomer pharmaceuticals. This aligns with current industry priorities focusing on stereoselective synthesis and chiral drug development, addressing the need for more effective and safer medications.

Storage and handling recommendations for 134722-07-9 emphasize standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These guidelines reflect broader laboratory safety trends emphasizing proper chemical storage practices and material handling protocols, topics frequently searched by research professionals and laboratory technicians.

Recent patent literature reveals innovative applications of 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride in developing treatments for neurodegenerative diseases. This connects with the growing public interest in brain health supplements and cognitive enhancers, although the compound itself is strictly for research purposes. The scientific community continues to explore its potential in creating novel neuroprotective agents, a field gaining attention due to aging populations worldwide.

From a regulatory perspective, CAS 134722-07-9 is properly classified and documented in major chemical databases, ensuring compliance with international standards. This aspect is crucial for researchers navigating complex chemical compliance requirements, a common concern for pharmaceutical companies and academic institutions engaged in global collaborations.

The future outlook for 2-Amino-2-(4-methoxyphenyl)acetic acid hydrochloride appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. These developing uses position the compound as a valuable tool in addressing current challenges in drug delivery and bioavailability enhancement, key focus areas in contemporary pharmaceutical research.